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Compound of Interest

Compound Name: zinc-64

Cat. No.: B12044275

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of enriched zinc-64 (°4Zn), covering its commercial
availability, key suppliers, technical specifications, and significant applications in research and
pharmaceutical development. The information is tailored for professionals requiring stable
isotopes for advanced scientific applications, from metabolic studies to the production of novel
radiopharmaceuticals.

Commercial Availability and Suppliers

Enriched zinc-64 is available commercially from a select number of specialized global
suppliers. These companies offer 64Zn in various chemical forms and enrichment levels to meet
diverse research and production needs. Procurement typically requires a formal quotation
request, and pricing is dependent on the enrichment level, quantity, and chemical form.

Table 1: Summary of Commercial Suppliers for Enriched Zinc-64
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Supplier

Available Chemical Forms

Noted Services &
Specialties

Urenco Stable Isotopes

Metal, Oxide, and other forms

upon request.[1][2]

Can enrich or deplete zinc

isotopes to any concentration.

[1]2]

Orano

Metal Powder (Zn), Gas
(Diethylzinc), Oxide (ZnO).[3]

Utilizes gas centrifugation for

enrichment over 98%.[3]

Trace Sciences International

Metal, Oxide.[4]

Provides a range of
enrichment levels for various

zinc isotopes.[4]

Buylsotope.com (Neonest AB)

Metal Powder (Zn), Oxide
(ZnO).[5][6][7]

Offers to provide quotes for
price and availability upon
request.[6][7]

American Elements

Oxide (Zn0), including pellets,
granules, and sputtering

targets.[8]

Produces to various grades
including Pharmaceutical and
Technical.[8]

Certified ©4Zn solution in nitric

Offers a certified reference

Sigma-Aldrich " material for isotope
acid.
abundance.
Distributes depleted zinc Focuses on products for water
isoSolutions products for the nuclear chemistry in nuclear power

industry.[9]

plants.[9]

Technical Specifications

The utility of enriched 64Zn is largely determined by its isotopic purity. Suppliers offer a range of

enrichment levels, with capabilities to produce highly enriched products exceeding 99%

isotopic abundance. Natural zinc contains approximately 48.6% 64Zn.[2][4]

Table 2: Typical Technical Specifications for Commercial Zinc-64
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Parameter Specification Description

The mole fraction of 64Zn
Isotopic Enrichment >75% to >99%][2][4] relative to all other zinc

isotopes.

The natural prevalence of the

Natural Abundance ~48.6%[2][4] )
64Zn isotope.
) The precise mass of the 64Zn
Atomic Mass 63.92914 Da[5][6] )
isotope.
] Metal Powder, Zinc Oxide The physical and chemical
Chemical Forms _ _ _
(Zn0O), Solutions[4][5] state of the supplied material.
] Gas Centrifugation, Primary methods for
Production Method ) ) ] o
Electromagnetic Separation separating zinc isotopes.[3][10]

Key Applications in Research and Drug
Development

Enriched ®4Zn is a critical starting material for producing medical radioisotopes and is also
being investigated for its direct therapeutic properties. It is crucial to distinguish its applications
from those of depleted zinc-64, which is used primarily in the nuclear industry to reduce
corrosion and the formation of radioactive ®>Zn in reactor cooling systems.[9][10][11]

Production of Medical Radioisotopes

The most significant application of enriched ¢4Zn in the medical field is as a target material for
the production of Copper-64 (°4Cu).[12] 64Cu is a unique radionuclide with a 12.7-hour half-life
that decays via both positron emission (for PET imaging) and beta emission (for radiotherapy),
making it an ideal "theranostic" agent.[13] The production typically involves bombarding a

highly enriched ¢4Zn target with neutrons or charged particles in a cyclotron or reactor.[12][14]
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Workflow for e4Cu Production from Enriched %4Zn.
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Direct Therapeutic Research

Recent preclinical studies have highlighted the potential of ®4Zn compounds as direct
therapeutic agents, particularly in oncology and metabolic diseases.

e Anticancer Activity: Research has shown that 64Zn, when formulated as zinc aspartate,
exhibits greater cytotoxic activity against various cancer cell lines than zinc with a natural
isotopic distribution.[15] Studies suggest that an increased intracellular concentration of ¢4Zn
can suppress the viability and proliferation of malignant cells by inducing apoptosis.[15][16]

e Obesity and Metabolism: An investigational drug complex, ¢4Zn-aspartate, has been
evaluated for its therapeutic effects on oxidative stress and lipid metabolism in rodent models
of obesity.[17] The study suggests that isotopically modified zinc may influence metabolic
processes linked to the pathogenesis of obesity.[17]
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Conceptual Pathways of 4Zn-Induced Cytotoxicity.
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Methodologies in Cited Research

Detailed experimental protocols are specific to each study and should be obtained from the
source publications. However, the research into the therapeutic effects of 4Zn utilizes several
standard and advanced biomedical research techniques.

» Cell Viability and Cytotoxicity Assays: To evaluate the effect of ©4Zn compounds on cancer
cells, standard assays (e.g., MTT or similar colorimetric assays) are used to measure cell
viability and proliferation after treatment.[15]

e Mechanism of Action Studies: To determine how ¢4Zn induces cell death, researchers use
techniques like Western blot analysis. This method is employed to measure the expression
levels of key proteins involved in apoptosis, such as caspases and p53, confirming the
activation of specific cell death pathways.[15][16]

 In Vivo Animal Models: To assess the systemic effects of ®4Zn compounds on conditions like
obesity, researchers use rodent models fed specific diets (e.g., high-calorie).[17] Efficacy is
determined by measuring biomarkers such as serum insulin and glucose levels, and
analyzing tissues for changes in oxidative stress and lipid metabolism.[17]

» Radionuclide Production and Purification: The production of 4Cu from 64Zn targets involves
specialized radiochemistry protocols. After irradiation, ®4Cu is separated from the zinc target
material and other impurities using methods like ion exchange chromatography to achieve
high radionuclidic purity suitable for clinical use.[12][18]

This guide consolidates publicly available information to provide a technical starting point for
researchers. For specific pricing, availability, and detailed protocols, direct contact with
suppliers and consultation of the primary scientific literature is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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